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Compound of Interest

Compound Name: Fluvastatin sodium monohydrate

Cat. No.: B15136119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fluvastatin sodium stands as the first fully synthetic 3-hydroxy-3-methylglutaryl-coenzyme A

(HMG-CoA) reductase inhibitor, commonly known as a statin.[1][2] It is a water-soluble

cholesterol-lowering agent primarily used in the treatment of hypercholesterolemia and in the

prevention of cardiovascular diseases.[3][4] As a racemic mixture of two enantiomers, its

therapeutic activity is primarily attributed to the (3R,5S) form.[1] This guide provides an in-depth

analysis of the core physicochemical properties of Fluvastatin sodium monohydrate, offering

critical data and methodologies for professionals in drug development and research.

Chemical and Molecular Identity
Fluvastatin sodium is chemically designated as sodium (±)-(3R,5S,6E)-7-[3-(4-fluorophenyl)-1-

isopropyl-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate.[1] Its identity is defined by several key

parameters summarized below.

Table 1: General Physicochemical Properties of Fluvastatin Sodium
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Property Value Reference

IUPAC Name

sodium (E,3R,5S)-7-[3-(4-

fluorophenyl)-1-propan-2-

ylindol-2-yl]-3,5-dihydroxyhept-

6-enoate

[5][6]

CAS Number 93957-55-2 [1][6]

Molecular Formula C₂₄H₂₅FNNaO₄ [6]

Molecular Weight 433.46 g/mol [2][5]

Appearance
White to pale yellow or tan

powder; crystalline solid
[2][5][7]

Hygroscopicity Hygroscopic in nature [5]

Solubility and Partitioning Characteristics
The solubility of Fluvastatin sodium is a critical factor for its formulation and bioavailability. It is

soluble in water and various organic solvents.[5]

Table 2: Solubility Data for Fluvastatin Sodium

Solvent Solubility Reference

Water ≥9 mg/mL; 30 mg/mL [2][8]

Methanol Soluble [2]

Ethanol Soluble; ~0.5 mg/mL [5][7]

DMSO Soluble; ~10 mg/mL [2][7]

Dimethylformamide (DMF) ~10 mg/mL [7]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.2 mg/mL [7]

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin-Sodium
https://ri.conicet.gov.ar/bitstream/handle/11336/25517/CONICET_Digital_Nro.9a9ab23d-9090-4662-8ffa-c95cc5b1b608_A.pdf?sequence=2
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin-Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin-Sodium
https://m.chemicalbook.com/ProductChemicalPropertiesCB0231286_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://m.chemicalbook.com/ProductChemicalPropertiesCB0231286_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10010337.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://m.chemicalbook.com/ProductChemicalPropertiesCB0231286_EN.htm
https://www.sigmaaldrich.com/US/en/product/sigma/sml0038
https://m.chemicalbook.com/ProductChemicalPropertiesCB0231286_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10010337.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0231286_EN.htm
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10010337.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10010337.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10010337.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LogP: 4.5[5]

Physical and Thermal Properties
The thermal behavior and acidic properties of Fluvastatin sodium monohydrate are essential

for understanding its stability and processing.

Table 3: Thermal and Acid-Base Properties

Property Value Reference

Melting Point 194-197 °C [2][5][9][10]

pKa 4.5 (estimated) [5]

Solid-State Characterization: Hydrates and
Polymorphism
Fluvastatin sodium exhibits polymorphism and can exist in various hydrated states, which

significantly influences its dissolution and stability.[1][11] The monohydrate form is a well-

characterized state.

Form I (Monohydrate): Identified as a monohydrate with a water content of approximately

4%. This form demonstrates good crystallinity.[1]

Form II (Hydrate): The USP reference standard has been identified as a different crystalline

hydrate form, designated as "form II".[1]

Other Hydrates: The existence of numerous hydrated states has been reported, including

hemihydrate (~2% water), dihydrate (~7-8% water), and trihydrate (~11-13% water), among

others.[11]

The presence of water can cause deviations in the characteristic peaks observed in X-ray

powder diffraction (XRPD) patterns.[1] The USP monograph specifies that the water content of

the reference standard should not exceed 4%.[1]
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Mechanism of Action: HMG-CoA Reductase
Inhibition
Fluvastatin functions by competitively inhibiting the HMG-CoA reductase enzyme.[12][13] This

enzyme catalyzes the conversion of HMG-CoA to mevalonate, which is the rate-limiting step in

the hepatic synthesis of cholesterol.[13][14] The inhibition of this pathway reduces the

intracellular cholesterol concentration in the liver. This reduction stimulates the upregulation of

LDL-receptor expression on the surface of hepatocytes, which in turn increases the clearance

of LDL cholesterol from the bloodstream.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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